Cas no 625118-40-3 (Urea, N-(4-methoxy-2-methylphenyl)-N'-[4-(trifluoromethyl)-2-thiazolyl]-)

• Product Name: Urea, N-(4-methoxy-2-methylphenyl)-N'-[4-(trifluoromethyl)-2-thiazolyl]-
• CAS No: 625118-40-3
• MF: C₁₃H₁₂F₃N₃O₂S
• MW: 331.313491821289
• CID: 1637860
• PubChem ID: 11616904
• Update Time: 2025-04-21

Urea, N-(4-methoxy-2-methylphenyl)-N'-[4-(trifluoromethyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-methoxy-2-methylphenyl)-N'-[4-(trifluoromethyl)-2-thiazolyl]-
• 1-(4-methoxy-2-methylphenyl)-3-[4-(trifluoromethyl)-1,3-thiazol-2-yl]urea
• DTXSID60469533
• 1-(4-methoxy-2-methyl-phenyl)-3-[4-(trifluoromethyl)-1,3-thiazol-2-yl]urea
• KZYDDCDMACZURN-UHFFFAOYSA-N
• A833820
• 625118-40-3
• SCHEMBL6376221
• n-(4-methoxy-2-methylphenyl)-n'-[4-(trifluoromethyl)-1,3-thiazol-2-yl]urea
• 1-(4-methoxy-2-methylphenyl)-3-[4-(trifluoromethyl)-2-thiazolyl]urea

• Inchi： 1S/C13H12F3N3O2S/c1-7-5-8(21-2)3-4-9(7)17-11(20)19-12-18-10(6-22-12)13(14,15)16/h3-6H,1-2H3,(H2,17,18,19,20)
• InChI Key： KZYDDCDMACZURN-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1NC(NC1C=CC(=CC=1C)OC)=O

Computed Properties

• Exact Mass: 331.06036
• Monoisotopic Mass: 331.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 63.25